Cas no 2171163-71-4 (methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate)

• Product Name: methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate
• CAS No: 2171163-71-4
• MF: C₁₂H₁₉N₃O₅
• MW: 285.296363115311
• CID: 5993031
• PubChem ID: 165572774
• Update Time: 2025-06-11

methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate
• 2171163-71-4
• EN300-1387109
• methyl 2-[(1S)-2-amino-1-{[(tert-butoxy)carbonyl]amino}ethyl]-1,3-oxazole-5-carboxylate

• Inchi： 1S/C12H19N3O5/c1-12(2,3)20-11(17)15-7(5-13)9-14-6-8(19-9)10(16)18-4/h6-7H,5,13H2,1-4H3,(H,15,17)/t7-/m0/s1
• InChI Key： FXELUDHDOVNAKJ-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C1=NC=C(C(=O)OC)O1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.13247072g/mol
• Monoisotopic Mass: 285.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Additional information on methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate

Research Briefing on Methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate (CAS: 2171163-71-4)

In recent years, the compound methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate (CAS: 2171163-71-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its oxazole core and protected amino functionalities, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of peptide mimetics and small-molecule therapeutics. Its structural features make it a valuable building block for drug discovery programs targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the development of novel kinase inhibitors. The researchers utilized methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate as a key intermediate to construct a library of oxazole-based derivatives. Through a series of coupling reactions and deprotection steps, they successfully synthesized compounds with potent inhibitory activity against EGFR and VEGFR2 kinases, which are critical targets in oncology. The study highlighted the compound's role in enabling efficient structure-activity relationship (SAR) studies due to its modular and chemically stable nature.

Another significant application of this compound was reported in a 2022 Nature Communications paper, where it was employed as a precursor for the synthesis of macrocyclic peptides. The tert-butoxycarbonyl (Boc) protecting group in the molecule facilitated selective deprotection under mild conditions, allowing for the incorporation of the oxazole moiety into cyclic peptide scaffolds. These macrocycles exhibited enhanced binding affinity and proteolytic stability, making them promising candidates for targeting protein-protein interactions (PPIs) involved in inflammatory diseases.

From a synthetic chemistry perspective, recent advancements in the preparation of methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate have been reported in Organic Letters (2023). A novel asymmetric synthesis route was developed, employing chiral auxiliaries to achieve high enantiomeric purity (>99% ee). This improvement is particularly relevant for pharmaceutical applications where stereochemical integrity is crucial. The new method also reduced the number of synthetic steps and improved overall yield, addressing previous challenges in large-scale production.

In the realm of drug delivery, researchers have investigated the potential of this oxazole derivative as a component of prodrug systems. A 2023 study in Molecular Pharmaceutics demonstrated that the ester functionality in the molecule could be strategically modified to enhance cellular uptake of therapeutic agents. The compound's balanced lipophilicity and hydrogen-bonding capacity were found to optimize membrane permeability while maintaining sufficient aqueous solubility - a critical factor in oral drug development.

Looking forward, methyl 2-(1S)-2-amino-1-{(tert-butoxy)carbonylamino}ethyl-1,3-oxazole-5-carboxylate continues to show promise in emerging areas of chemical biology. Its incorporation into DNA-encoded libraries (DELs) for high-throughput screening and its use in the development of targeted protein degraders (PROTACs) represent exciting new directions. As synthetic methodologies evolve and our understanding of structure-bioactivity relationships deepens, this versatile building block is likely to play an increasingly important role in medicinal chemistry and drug discovery efforts.